Cas no 1260800-83-6 (Ethyl 2-chloro-4-fluoro-3-methylbenzoate)

• Product Name: Ethyl 2-chloro-4-fluoro-3-methylbenzoate
• CAS No: 1260800-83-6
• MF: C₁₀H₁₀ClFO₂
• MW: 216.636605739594
• CID: 5003507
• Update Time: 2025-06-10

Ethyl 2-chloro-4-fluoro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-fluoro-3-methylbenzoate

• Inchi： 1S/C10H10ClFO2/c1-3-14-10(13)7-4-5-8(12)6(2)9(7)11/h4-5H,3H2,1-2H3
• InChI Key： SUTQGGZYPQCPFK-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-chloro-4-fluoro-3-methylbenzoate

Recent Advances in the Application of Ethyl 2-chloro-4-fluoro-3-methylbenzoate (CAS: 1260800-83-6) in Chemical Biology and Pharmaceutical Research

Ethyl 2-chloro-4-fluoro-3-methylbenzoate (CAS: 1260800-83-6) has emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its versatility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases. This research brief synthesizes the latest findings on the compound's applications, synthetic routes, and biological activities, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for the synthesis of potent kinase inhibitors. Researchers utilized Ethyl 2-chloro-4-fluoro-3-methylbenzoate as a starting material to develop a series of compounds showing remarkable activity against EGFR mutations, with IC50 values in the low nanomolar range. The structural flexibility offered by this intermediate allowed for systematic modifications that optimized both potency and pharmacokinetic properties.

In the area of synthetic methodology, a recent breakthrough published in Organic Letters (2024) described an innovative palladium-catalyzed coupling reaction using Ethyl 2-chloro-4-fluoro-3-methylbenzoate. This protocol enables the efficient introduction of diverse functional groups at the 2-position while maintaining the integrity of the ester moiety, significantly expanding the compound's utility in drug discovery programs. The method demonstrated excellent yields (85-92%) and broad substrate scope.

Pharmacological studies have revealed interesting structure-activity relationships associated with derivatives of Ethyl 2-chloro-4-fluoro-3-methylbenzoate. A 2024 paper in Bioorganic & Medicinal Chemistry reported that fluorinated analogs derived from this scaffold exhibit enhanced blood-brain barrier penetration compared to their non-fluorinated counterparts. This property makes them particularly valuable for CNS-targeted drug development, with several candidates currently in preclinical evaluation for neurodegenerative disorders.

The compound's safety profile and metabolic stability have also been subjects of recent investigation. A 2023 ADME study published in Drug Metabolism and Disposition characterized the in vitro and in vivo metabolism of Ethyl 2-chloro-4-fluoro-3-methylbenzoate derivatives, identifying the major metabolic pathways and potential drug-drug interaction risks. These findings provide crucial guidance for medicinal chemists in designing more stable and safer drug candidates based on this scaffold.

Looking forward, the unique structural features of Ethyl 2-chloro-4-fluoro-3-methylbenzoate continue to inspire innovative applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) design and as a versatile handle for bioconjugation in antibody-drug conjugates. The compound's commercial availability and well-established synthetic routes ensure its continued importance in pharmaceutical research and development.